![molecular formula C21H27N5O2 B2358563 6-(2,4-Dimethylphenyl)-4-methyl-2-(3-methylbutyl)-7,8-dihydropurino[7,8-a]imidazole-1,3-dione CAS No. 938761-41-2](/img/structure/B2358563.png)
6-(2,4-Dimethylphenyl)-4-methyl-2-(3-methylbutyl)-7,8-dihydropurino[7,8-a]imidazole-1,3-dione
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Description
6-(2,4-Dimethylphenyl)-4-methyl-2-(3-methylbutyl)-7,8-dihydropurino[7,8-a]imidazole-1,3-dione is a useful research compound. Its molecular formula is C21H27N5O2 and its molecular weight is 381.48. The purity is usually 95%.
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Scientific Research Applications
Luminescence Sensing Applications
Research has shown that certain dimethylphenyl imidazole dicarboxylate-based lanthanide(III)-organic frameworks, which are structurally similar to the compound , can be used as fluorescence sensors. These compounds have been found to be selectively sensitive to benzaldehyde-based derivatives, making them potential candidates for chemical sensing applications (Shi et al., 2015).
Synthesis of Imidazole Derivatives
The compound is closely related to imidazole derivatives, which have been synthesized through various reactions with NH-acidic heterocycles. These reactions have led to the creation of 4H-imidazoles, a class of compounds with potential applications in various fields, including pharmaceuticals and materials science (Mukherjee-Müller et al., 1979).
Host Molecules for Anions
Imidazole-based bisphenols, which share structural features with the compound , have been studied for their ability to form salts with various acids. These compounds, with their extensive hydrogen-bonded structures, can act as host molecules for anions, suggesting potential applications in supramolecular chemistry and sensor technologies (Nath & Baruah, 2012).
Properties
IUPAC Name |
6-(2,4-dimethylphenyl)-4-methyl-2-(3-methylbutyl)-7,8-dihydropurino[7,8-a]imidazole-1,3-dione |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H27N5O2/c1-13(2)8-9-26-19(27)17-18(23(5)21(26)28)22-20-24(10-11-25(17)20)16-7-6-14(3)12-15(16)4/h6-7,12-13H,8-11H2,1-5H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WUDKWGATNGXSHA-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)N2CCN3C2=NC4=C3C(=O)N(C(=O)N4C)CCC(C)C)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H27N5O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
381.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
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